Cas no 6335-64-4 ((4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline)

(4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline structure
6335-64-4 structure
Product Name:(4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline
CAS No:6335-64-4
MF:C14H28N2
MW:224.385523796082
CID:959897
PubChem ID:231573
Update Time:2025-04-19

(4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

    • (4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline
    • 6335-64-4
    • NSC28008
    • NSC-28008
    • Inchi: 1S/C14H28N2/c1-3-9-15-11-12-16(10-4-2)14-8-6-5-7-13(14)15/h13-14H,3-12H2,1-2H3/t13-,14-/m0/s1
    • InChI Key: QLWLQPCFOSNUKV-KBPBESRZSA-N
    • SMILES: N1(CCC)CCN(CCC)[C@H]2CCCC[C@H]12

Computed Properties

  • Exact Mass: 224.22544
  • Monoisotopic Mass: 224.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
  • LogP: 2.61100
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